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Compound of Interest

Compound Name: Neutrophil elastase inhibitor 5

Cat. No.: B12386272 Get Quote

This guide provides essential safety, handling, and disposal information for Neutrophil
elastase inhibitor 5 (also known as compound 29), a dual inhibitor of human neutrophil

elastase (HNE) and proteinase 3 (PR3)[1][2]. The information is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory operations and

proper waste management.

Disclaimer: Specific disposal protocols for Neutrophil elastase inhibitor 5 are not detailed in

the available safety data sheets. The following procedures are based on general best practices

for handling and disposing of hazardous chemical waste. Always consult your institution's

Environmental Health and Safety (EHS) department and adhere to local, state, and federal

regulations.

I. Chemical and Safety Data
Proper handling and storage are critical first steps in ensuring safe disposal. This material

should be considered hazardous until more comprehensive information is available[3]. Avoid

inhalation, and contact with skin and eyes[4].
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Property Data

Chemical Name
1-(3-methylbenzoyl)-1H-indazole-3-

carbonitrile[5][6]

Synonyms
Neutrophil elastase inhibitor 5, Compound 29[1]

[2]

CAS Number 1448314-31-5[5][6]

Molecular Formula C₁₆H₁₁N₃O[5][6]

Formula Weight 261.3 g/mol [5][6]

Target(s)
Human Neutrophil Elastase (HNE) (IC₅₀: 4.91

µM), Proteinase 3 (PR3) (IC₅₀: 20.69 µM)[1]

Solubility

DMF: 30 mg/mL, DMSO: 10 mg/mL, Ethanol:

0.5 mg/mL, DMF:PBS (pH 7.2) (1:1): 0.5

mg/mL[5][6]

Storage (Powder) Store at -20°C for up to 3 years[2].

Storage (Solvent)

Store at -80°C for up to 1 year[2]. Avoid

repeated freeze-thaw cycles[7]. Keep container

tightly sealed in a cool, well-ventilated area

away from direct sunlight[4].

Handling Precautions

Use in areas with appropriate exhaust

ventilation. Avoid formation of dust and

aerosols[4]. Wear appropriate personal

protective equipment (PPE), including lab coat,

chemical-resistant gloves, and eye protection[8].

Wash hands thoroughly after handling[3].

II. Disposal Protocol: A Step-by-Step Guide
As specific degradation or neutralization protocols are unavailable, Neutrophil elastase
inhibitor 5 and materials contaminated with it must be disposed of as hazardous chemical

waste. Do not discharge down the drain[9].
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1. Waste Segregation and Collection:

Solid Waste: Collect unused or expired solid Neutrophil elastase inhibitor 5 in its original
container or a clearly labeled, sealed container. Also, collect any contaminated consumables
such as weigh boats, pipette tips, and gloves in a designated, sealed waste container or bag
labeled "Hazardous Chemical Waste."
Liquid Waste: Collect solutions of Neutrophil elastase inhibitor 5 in a dedicated, leak-proof,
and shatter-resistant waste container. Ensure the container is compatible with the solvent
used (e.g., glass for DMSO, DMF). Do not mix with other incompatible waste streams.
Sharps Waste: Needles, syringes, or other sharps contaminated with the inhibitor should be
placed in a designated sharps container.

2. Waste Labeling:

Clearly label all waste containers with "Hazardous Waste."
List all chemical constituents by their full name, including the inhibitor and any solvents (e.g.,
"Neutrophil elastase inhibitor 5," "Dimethyl Sulfoxide").
Indicate the approximate concentrations or quantities of each component.
Include the date of waste accumulation.

3. Storage of Waste:

Store waste containers in a designated, secure secondary containment area to prevent
spills.
Keep the storage area cool and well-ventilated[4].
Ensure waste containers are tightly sealed when not in use[4].

4. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.
Follow all institutional procedures for waste manifest documentation and handover. Never
leave chemical waste unattended in public areas.

5. Decontamination of Work Surfaces:

Clean any surfaces or non-disposable equipment that may have come into contact with the
inhibitor.
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Use an appropriate solvent or cleaning agent known to be effective for similar chemical
compounds.
Dispose of all cleaning materials (e.g., wipes, absorbent pads) as hazardous chemical
waste.

III. Visual Workflow for Disposal Decision-Making
The following diagram outlines the logical steps for proper management and disposal of

Neutrophil elastase inhibitor 5 waste.
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Caption: Workflow for the safe segregation and disposal of Neutrophil elastase inhibitor 5
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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